Cas no 827024-55-5 (Phenol, 4-(isocyanatomethyl)-)
Phenol, 4-(isocyanatomethyl)- structure
Product Name:Phenol, 4-(isocyanatomethyl)-
CAS No:827024-55-5
MF:C8H7NO2
MW:149.146682024002
CID:686501
PubChem ID:28299301
Update Time:2025-04-19
Phenol, 4-(isocyanatomethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-(isocyanatomethyl)-
- 4-(isocyanatomethyl)phenol
- DTXSID50651243
- 827024-55-5
- AKOS006316873
- SCHEMBL10906472
-
- Inchi： 1S/C8H7NO2/c10-6-9-5-7-1-3-8(11)4-2-7/h1-4,11H,5H2
- InChI Key： LCWUFOKFBGCZCL-UHFFFAOYSA-N
- SMILES： OC1C=CC(=CC=1)CN=C=O
Computed Properties
- Exact Mass: 149.047678466g/mol
- Monoisotopic Mass: 149.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 49.7Ų
Phenol, 4-(isocyanatomethyl)- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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